Cas no 155059-55-5 (Tropine 2-(phenylthio)butanoate Oxalate Salt)

• Product Name: Tropine 2-(phenylthio)butanoate Oxalate Salt
• CAS No: 155059-55-5
• MF: C₂₀H₂₇NO₆S
• MW: 409.496484994888
• CID: 106826
• PubChem ID: 9822778
• Update Time: 2025-05-22

Tropine 2-(phenylthio)butanoate Oxalate Salt Chemical and Physical Properties

Names and Identifiers

• SM32
• Tropine 2-(phenylthio)butanoate oxalate salt
• TROPANYL 2-PHENYLTHIOBUTANOATE OXALATE
• tropine-2-(phenylthio)butanoate,*oxalate
• Butanoic acid, 2-(phenylthio)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, ethanedioate (1:1)
• 155059-55-5
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-phenylsulfanylbutanoate;oxalic acid
• J-009169
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 2-(phenylthio)butanoate oxalate
• Tropine 2-(phenylthio)butanoate Oxalate Salt

• Inchi： 1S/C18H25NO2S.C2H2O4/c1-3-17(22-16-7-5-4-6-8-16)18(20)21-15-11-13-9-10-14(12-15)19(13)2;3-1(4)2(5)6/h4-8,13-15,17H,3,9-12H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： DBBVWGGNICLTMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(CC)C(=O)OC1CC2CCC(C1)N2C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 409.15600
• Monoisotopic Mass: 409.15590875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.44000
• LogP: 2.81920

Tropine 2-(phenylthio)butanoate Oxalate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)